Cas no 2034513-64-7 (1-{1-[3-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,3-benzodiazole)

• Product Name: 1-{1-[3-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,3-benzodiazole
• CAS No: 2034513-64-7
• MF: C₁₉H₁₆F₃N₃O
• MW: 359.345054626465
• CID: 5468702
• Update Time: 2025-10-22

1-{1-[3-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• (3-(1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)(3-(trifluoromethyl)phenyl)methanone
• [3-(benzimidazol-1-yl)pyrrolidin-1-yl]-[3-(trifluoromethyl)phenyl]methanone
• 1-{1-[3-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,3-benzodiazole

• Inchi： 1S/C19H16F3N3O/c20-19(21,22)14-5-3-4-13(10-14)18(26)24-9-8-15(11-24)25-12-23-16-6-1-2-7-17(16)25/h1-7,10,12,15H,8-9,11H2
• InChI Key： PQYIKAUBEUGCKU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(N1CCC(C1)N1C=NC2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 359.12454663 g/mol
• Monoisotopic Mass: 359.12454663 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 359.3
• XLogP3: 3.6
• Topological Polar Surface Area: 38.1

Additional information on 1-{1-[3-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,3-benzodiazole

Comprehensive Overview of 1-{1-[3-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,3-benzodiazole (CAS No. 2034513-64-7)

The compound 1-{1-[3-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,3-benzodiazole (CAS No. 2034513-64-7) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the trifluoromethylbenzoyl moiety and the benzodiazole ring system, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, which aligns with current trends in drug discovery targeting precision medicine and personalized therapies.

In recent years, the demand for small molecule inhibitors and heterocyclic compounds has surged, driven by advancements in cancer research and neurodegenerative disease studies. The pyrrolidine and benzodiazole scaffolds in this compound are known for their bioactivity, making them a focal point for structure-activity relationship (SAR) studies. This molecule’s CAS No. 2034513-64-7 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and lead optimization workflows.

One of the key advantages of 1-{1-[3-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,3-benzodiazole is its potential for drug-likeness, as predicted by computational models like Lipinski’s Rule of Five. Its trifluoromethyl group enhances metabolic stability, a feature highly sought after in modern pharmacokinetics studies. Additionally, the compound’s logP and polar surface area values suggest favorable blood-brain barrier permeability, a critical factor for CNS-targeted drugs.

The synthesis of CAS No. 2034513-64-7 involves multi-step organic reactions, including amide coupling and cyclization strategies. Recent publications highlight its use in combinatorial chemistry libraries, where it serves as a versatile building block for fragment-based drug design. This aligns with the growing interest in AI-driven drug discovery, where such compounds are prioritized for virtual screening and molecular docking simulations.

From a commercial perspective, 1-{1-[3-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,3-benzodiazole is available through specialized chemical suppliers and contract research organizations (CROs). Its pricing and availability are often discussed in forums related to rare chemicals and custom synthesis, reflecting its niche yet impactful role in research. The compound’s MSDS and analytical data are typically provided to ensure compliance with laboratory safety standards.

In conclusion, 1-{1-[3-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,3-benzodiazole (CAS No. 2034513-64-7) represents a compelling example of how heterocyclic chemistry continues to drive innovation in life sciences. Its structural complexity and functional versatility make it a valuable tool for researchers exploring new therapeutic targets and mechanisms of action. As the scientific community increasingly focuses on undruggable targets, compounds like this will likely play a pivotal role in shaping the future of biomedical research.